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Compound of Interest

Compound Name: 16-Carboxymitragynine

Cat. No.: B15571945

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
16-Carboxymitragynine is a key metabolite of mitragynine, the primary active alkaloid in the

plant Mitragyna speciosa (kratom). As interest in the pharmacokinetics and metabolism of

kratom alkaloids grows, reliable methods for the quantitative analysis of its metabolites in

biological matrices are crucial. This application note provides a detailed solid-phase extraction

(SPE) protocol for the isolation of 16-Carboxymitragynine from human plasma.

Due to the limited availability of a specific, validated SPE protocol for 16-Carboxymitragynine
in plasma in the current scientific literature, this protocol has been adapted from established

methods for the parent compound, mitragynine.[1] The procedure employs a mixed-mode

cation exchange SPE cartridge, which is suitable for the retention of a compound like 16-
Carboxymitragynine that possesses both a basic tertiary amine and an acidic carboxylic acid

functional group. This protocol is intended as a starting point for method development and will

require further optimization and validation by the end-user.
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Materials and Reagents
16-Carboxymitragynine analytical standard

Internal Standard (e.g., Mitragynine-d3)

Human Plasma (K2EDTA)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic Acid (ACS grade)

Ammonium Hydroxide (ACS grade)

Mixed-Mode Cation Exchange SPE Cartridges (e.g., Oasis MCX, 30 mg/1 mL)

SPE Vacuum Manifold

Centrifuge

Analytical balance

pH meter

Vortex mixer

Nitrogen evaporator

Experimental Protocol
Sample Pre-treatment

Allow frozen plasma samples to thaw at room temperature.

Vortex the plasma samples for 10 seconds to ensure homogeneity.
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To 500 µL of plasma in a microcentrifuge tube, add the internal standard solution.

Add 500 µL of 4% phosphoric acid in water and vortex for 30 seconds. This step acidifies the

sample to ensure the tertiary amine of the analyte is protonated, facilitating binding to the

cation exchange sorbent.

Centrifuge the sample at 10,000 x g for 10 minutes to precipitate proteins.

Carefully collect the supernatant for loading onto the SPE cartridge.

Solid-Phase Extraction
The following steps are to be performed using a vacuum manifold.

Cartridge Conditioning:

Pass 1 mL of methanol through the SPE cartridge.

Pass 1 mL of HPLC-grade water through the cartridge. Do not allow the cartridge to go

dry.

Sample Loading:

Load the pre-treated plasma supernatant onto the conditioned SPE cartridge at a slow,

steady flow rate (approximately 1-2 mL/minute).

Washing:

Wash the cartridge with 1 mL of 0.1 M hydrochloric acid to remove acidic and neutral

interferences.

Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

Elution:

Dry the cartridge under vacuum for 5 minutes.

Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol into a clean collection

tube. The basic elution solvent neutralizes the protonated amine, releasing it from the
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cation exchange sorbent.

Post-Elution Processing
Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase used for the analytical method

(e.g., 50:50 acetonitrile:water with 0.1% formic acid).

Vortex for 30 seconds to ensure complete dissolution.

Transfer the reconstituted sample to an autosampler vial for analysis by LC-MS/MS or

another appropriate analytical technique.

Quantitative Data Summary
As a specific SPE protocol for 16-Carboxymitragynine from plasma has not been extensively

documented, the following table summarizes the performance of a similar SPE method for the

parent compound, mitragynine, to provide a reference for expected performance.[1]

Analyte Matrix
SPE
Method

Recovery
(%)

LLOQ
(µg/mL)

Linearity
(µg/mL)

Referenc
e

Mitragynin

e

Human

Plasma
Oasis MCX 96.3 - 97.7 0.050 0.05 - 10 [1]

LLOQ: Lower Limit of Quantification

Experimental Workflow Diagram
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1. Sample Pre-treatment

2. Solid-Phase Extraction (Mixed-Mode Cation Exchange)

3. Post-Elution Processing

500 µL Plasma + IS

Add 500 µL 4% H3PO4

Vortex

Centrifuge (10,000 x g, 10 min)

Collect Supernatant

Load Supernatant

Condition:
1. 1 mL Methanol

2. 1 mL Water

Wash:
1. 1 mL 0.1 M HCl
2. 1 mL Methanol

Elute:
1 mL 5% NH4OH in Methanol

Evaporate to Dryness (N2, 40°C)

Reconstitute in 100 µL Mobile Phase

Analyze by LC-MS/MS

Click to download full resolution via product page

Caption: Solid-Phase Extraction Workflow for 16-Carboxymitragynine from Plasma.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15571945/docs?utm_src=pdf-body-img#application-note-solid-phase-extraction-protocol-for-16-carboxymitragynine-from-plasma
https://www.benchchem.com/product/b15571945/docs?utm_src=pdf-body#application-note-solid-phase-extraction-protocol-for-16-carboxymitragynine-from-plasma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571945?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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